Cas no 941902-70-1 (1-(3,4-dimethoxyphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea)

• Product Name: 1-(3,4-dimethoxyphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea
• CAS No: 941902-70-1
• MF: C₂₀H₂₃N₃O₄
• MW: 369.414324998856
• CID: 5499917
• Update Time: 2025-07-15

1-(3,4-dimethoxyphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(3,4-dimethoxyphenyl)-N'-[1-(2-methoxyethyl)-1H-indol-3-yl]-
• 1-(3,4-dimethoxyphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea

• Inchi： 1S/C20H23N3O4/c1-25-11-10-23-13-16(15-6-4-5-7-17(15)23)22-20(24)21-14-8-9-18(26-2)19(12-14)27-3/h4-9,12-13H,10-11H2,1-3H3,(H2,21,22,24)
• InChI Key： VSRPMHUGKHNCFL-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OC)C(OC)=C1)C(NC1C2=C(N(CCOC)C=1)C=CC=C2)=O

Additional information on 1-(3,4-dimethoxyphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea

Introduction to 1-(3,4-dimethoxyphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea (CAS No. 941902-70-1)

1-(3,4-dimethoxyphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea, identified by its CAS number 941902-70-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules known for their potential biological activity, particularly in the modulation of various cellular pathways. The structural features of this molecule, including its aromatic rings and urea functional group, contribute to its unique chemical properties and biological interactions.

The 3,4-dimethoxyphenyl moiety in the molecular structure is a key pharmacophore that has been extensively studied for its role in enhancing binding affinity and selectivity towards target proteins. This aromatic ring system is often found in bioactive molecules due to its ability to engage in π-stacking interactions and hydrophobic effects, which are crucial for the efficacy of many drugs. The presence of two methoxy groups at the 3 and 4 positions further modulates the electronic properties of the ring, influencing its reactivity and interaction with biological targets.

In contrast, the 1-(2-methoxyethyl) side chain adds an additional layer of complexity to the molecule. The ethyl group attached to the nitrogen atom in the indole ring not only influences the overall shape and conformation of the molecule but also plays a role in its solubility and metabolic stability. The methoxy group on the ethyl chain further enhances the hydrophilicity of this region, which can be beneficial for drug delivery systems that require good solubility in both aqueous and lipid environments.

The urea functional group at the 3-position of the indole ring is another critical feature that contributes to the biological activity of this compound. Urea-based moieties are known for their ability to form hydrogen bonds with polar residues in proteins, thereby increasing binding affinity. This group has been widely used in drug design due to its versatility and effectiveness in modulating protein-protein interactions and enzyme activity.

Recent research has highlighted the potential of indole derivatives as therapeutic agents, particularly in the treatment of neurological disorders, cancer, and inflammatory diseases. The indole core structure is known for its ability to interact with a variety of biological targets, including receptors and enzymes involved in signal transduction pathways. The specific substitution patterns on the indole ring can significantly alter its biological activity, making it a valuable scaffold for drug development.

The synthesis of 1-(3,4-dimethoxyphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of intermediates such as 3,4-dimethoxybenzaldehyde and 1-(2-methoxyethyl)indole-3-carbaldehyde. These intermediates are then coupled using condensation reactions to form the urea linkage. The final step involves purification techniques such as column chromatography or recrystallization to obtain the pure compound.

The chemical properties of this compound make it suitable for further derivatization and optimization studies. Researchers can modify various parts of the molecule to improve its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. Additionally, computational methods such as molecular docking and quantum mechanical calculations can be employed to predict the binding mode and affinity of this compound towards potential biological targets.

In terms of biological activity, preliminary studies have suggested that 1-(3,4-dimethoxyphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. For instance, it has shown potential as an antagonist for serotonin receptors, which could make it useful in treating conditions such as depression and anxiety. Further preclinical studies are needed to validate these findings and explore other potential therapeutic applications.

The development of new drugs is a complex process that involves extensive testing to ensure safety and efficacy. In vitro assays are commonly used to evaluate the biological activity of compounds like 1-(3,4-dimethoxyphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea by testing their interaction with specific enzymes or receptors. These assays provide valuable insights into the compound's mechanism of action and help identify potential off-target effects.

If preclinical studies demonstrate promising results, clinical trials would be conducted to assess the safety and efficacy of this compound in humans. Phase I trials focus on determining safe dosage ranges, while Phase II trials evaluate how well the drug works in treating a specific condition. Phase III trials involve larger populations to confirm effectiveness and monitor side effects before regulatory approval.

The regulatory landscape for new drug approvals is stringent and requires thorough documentation of a drug's safety and efficacy. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) review extensive data from preclinical studies before approving a drug for clinical trials. Once approved for clinical use, ongoing monitoring is required to ensure long-term safety and effectiveness.

The impact of advancements in pharmaceutical chemistry on drug development cannot be overstated. Techniques such as high-throughput screening (HTS) have revolutionized the process by allowing researchers to rapidly test thousands of compounds for biological activity. Computational methods have also played a crucial role by enabling virtual screening of large libraries of molecules based on their predicted binding affinity towards target proteins.

In conclusion, 1-(3,4-dimethoxyphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea (CAS No. 941902-70-1) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further research into treating various diseases. As our understanding of biological pathways continues to expand, compounds like this one will play a crucial role in developing novel therapeutic strategies.